Cas no 171721-00-9 (1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose)

1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose structure
171721-00-9 structure
Product Name:1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
CAS No:171721-00-9
MF:C26H21FO7
MW:464.439151525497
CID:65899
PubChem ID:11070630
Update Time:2025-09-20

1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose Chemical and Physical Properties

Names and Identifiers

    • (2S,3R,4S,5S)-5-((Benzoyloxy)methyl)-3-fluorotetrahydrofuran-2,4-diyl dibenzoate
    • 1,3,5-tri-benzoyl-2-Deoxy-2-fluoro-α-L-arabinofunose
    • 2-DEOXY-2-FLUORO-1,3,5-TRI-O-BZA-L-RIBOFURANOSE
    • [2-14C]propane-1,2,3-triol
    • 2'-Chlor-2'-deoxy-adenosin
    • 2'-chloro-2'-deoxy-adenosine
    • 2'-Chloro-2'-deoxyadenosine
    • 2'-deoxy-2'-chloroadenosine
    • 2-Deoxy-2--fluoro-< 2-14C> -glycerin
    • AC1L2OJA
    • Adenosine, 2'-chloro-2'-deoxy-
    • AG-E-82324
    • CTK4F7545
    • SureCN600802
    • 2-DEOXY-2-FLUORO-1,3,5-TRI-O-BENZOYL-L-RIBOFURANOSE
    • 2-Deoxy-2-fluoro-1,3,5-tri-O-benzoyl-α-L-arabinofuranose
    • 1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
    • 1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-alpha-L-arabinofuranose
    • [(2S,3S,4R,5S)-3,5-dibenzoyloxy-4-fluorooxolan-2-yl]methyl benzoate
    • SCHEMBL4300564
    • (2S,3R,4S,5S)-4-(benzoyloxy)-5-[(benzoyloxy)methyl]-3-fluorooxolan-2-yl benzoate
    • 171721-00-9
    • (2S,3R,4S,5S)-5-((Benzoyloxy)methyl)-3-fluorotetrahydrofuran-2,4-diyldibenzoate
    • EN300-7465397
    • DS-020845
    • Inchi: 1S/C26H21FO7/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20-22,26H,16H2/t20-,21+,22-,26-/m0/s1
    • InChI Key: JOAHVPNLVYCSAN-MSZDEVHKSA-N
    • SMILES: F[C@H]1[C@H](OC(C2C=CC=CC=2)=O)O[C@@H](COC(C2C=CC=CC=2)=O)[C@@H]1OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 464.12713
  • Monoisotopic Mass: 464.12713117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 584.1±50.0 °C at 760 mmHg
  • Flash Point: 295.7±25.0 °C
  • Refractive Index: 1.607
  • PSA: 88.13
  • LogP: 3.98900
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose Security Information

1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T773420-100mg
1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
171721-00-9
100mg
$64.00 2023-05-17
TRC
T773420-500mg
1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
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$207.00 2023-05-17
TRC
T773420-1g
1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
171721-00-9
1g
$ 260.00 2022-06-02
TRC
T773420-1000mg
1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-a-L-arabinofuranose
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1g
$316.00 2023-05-17
Enamine
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Enamine
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